Cas no 1993224-24-0 (Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-)

Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, is a specialized organic compound featuring a cyclohexane backbone with a carboxylic acid functional group and a tert-butoxycarbonyl (Boc)-protected aminoethyl substituent. This structure makes it valuable in peptide synthesis and pharmaceutical intermediates, where the Boc group provides selective protection for amines under mild conditions. The cyclohexane moiety enhances stability and influences stereochemistry, while the carboxylic acid enables further derivatization. Its well-defined reactivity and compatibility with standard coupling reagents make it a practical choice for constructing complex molecules. The compound is typically handled under inert conditions to preserve the Boc group's integrity.
Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- structure
1993224-24-0 structure
Product name:Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
CAS No:1993224-24-0
MF:C14H25NO4
MW:271.352604627609
CID:6073221
PubChem ID:100029451

Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
    • 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
    • 1993224-24-0
    • EN300-6760166
    • AKOS030212245
    • Inchi: 1S/C14H25NO4/c1-13(2,3)19-12(18)15-10-9-14(11(16)17)7-5-4-6-8-14/h4-10H2,1-3H3,(H,15,18)(H,16,17)
    • InChI Key: DVBSGMYVLIOASR-UHFFFAOYSA-N
    • SMILES: C1(CCNC(OC(C)(C)C)=O)(C(O)=O)CCCCC1

Computed Properties

  • Exact Mass: 271.17835828g/mol
  • Monoisotopic Mass: 271.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.087±0.06 g/cm3(Predicted)
  • Boiling Point: 417.2±18.0 °C(Predicted)
  • pka: 4.81±0.20(Predicted)

Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6760166-0.5g
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
1993224-24-0
0.5g
$1385.0 2023-05-25
Enamine
EN300-6760166-1.0g
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
1993224-24-0
1g
$1442.0 2023-05-25
Enamine
EN300-6760166-10.0g
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
1993224-24-0
10g
$6205.0 2023-05-25
Enamine
EN300-6760166-2.5g
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
1993224-24-0
2.5g
$2828.0 2023-05-25
Enamine
EN300-6760166-5.0g
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
1993224-24-0
5g
$4184.0 2023-05-25
Enamine
EN300-6760166-0.1g
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
1993224-24-0
0.1g
$1269.0 2023-05-25
Enamine
EN300-6760166-0.05g
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
1993224-24-0
0.05g
$1212.0 2023-05-25
Enamine
EN300-6760166-0.25g
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclohexane-1-carboxylic acid
1993224-24-0
0.25g
$1328.0 2023-05-25

Additional information on Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-

Recent Advances in the Study of Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- (CAS: 1993224-24-0)

Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, with the CAS number 1993224-24-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone and tert-butoxycarbonyl (Boc) protected amine group, has shown promising potential in various therapeutic applications, including drug delivery systems and enzyme inhibition studies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and stability. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly improved the yield and purity of 1993224-24-0, making it more accessible for large-scale pharmaceutical applications. The study also highlighted the compound's role as a key intermediate in the synthesis of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C.

In addition to its synthetic applications, research has explored the biological activity of Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-. A recent in vitro study demonstrated its ability to modulate the activity of certain kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. The compound's unique structure allows it to interact selectively with target proteins, minimizing off-target effects—a significant advantage in drug development.

Another area of interest is the compound's potential in targeted drug delivery systems. A 2024 study published in Advanced Drug Delivery Reviews investigated its use as a linker in antibody-drug conjugates (ADCs). The Boc-protected amine group in 1993224-24-0 was found to provide stability during circulation while allowing for controlled release of the active drug at the target site, thereby improving therapeutic efficacy and reducing systemic toxicity.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and potential immunogenicity need to be addressed in future studies. However, the growing body of research underscores the versatility and potential of Cyclohexanecarboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- in both chemical and biological applications.

In conclusion, the latest research on 1993224-24-0 highlights its multifaceted role in pharmaceutical development. From its improved synthetic accessibility to its promising biological activities, this compound represents a valuable tool for researchers aiming to develop next-generation therapeutics. Continued exploration of its properties and applications is expected to yield further breakthroughs in the coming years.

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